Cas no 78904-44-6 (1-(2,6-Dimethoxyphenyl)-2-nitropropene)

• Product Name: 1-(2,6-Dimethoxyphenyl)-2-nitropropene
• CAS No: 78904-44-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 553643
• PubChem ID: 5372958
• Update Time: 2025-04-19

1-(2,6-Dimethoxyphenyl)-2-nitropropene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dimethoxy-2-(2-nitro-1-propen-1-yl)-
• 1-(2,6-DIMETHOXYPHENYL)-2-NITROPROPENE
• 1,3-dimethoxy-2-(2-nitroprop-1-enyl)benzene
• 2,6-Dimethoxy-β-methyl-β-nitrostyrene
• AG-H-16333
• Benzene,1,3-dimethoxy-2-(2-nitro-1-propenyl)- (9CI)
• CTK5E6205
• KB-212707
• 1,3-Dimethoxy-2-[(1Z)-2-nitro-1-propenyl]benzene #
• 1,3-dimethoxy-2-[(E)-2-nitroprop-1-enyl]benzene
• trans-2,6-Dimethoxy-.beta.-methyl-.beta.-nitrostyrene
• BTHUWEKTWWOHCT-BQYQJAHWSA-N
• 78904-44-6
• 1-(2,6-Dimethoxyphenyl)-2-nitropropene

• Inchi： 1S/C11H13NO4/c1-8(12(13)14)7-9-10(15-2)5-4-6-11(9)16-3/h4-7H,1-3H3/b8-7+
• InChI Key： BTHUWEKTWWOHCT-BQYQJAHWSA-N
• SMILES： O(C)C1C=CC=C(C=1/C=C(\C)/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 2.86450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes